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Compound of Interest

Compound Name: Chebulagic Acid

CAS No.: 23094-71-5

Cat. No.: B1662235

Get Quote

Introduction

Chebulagic acid, a prominent ellagitannin found in various medicinal plants, particularly in the

fruits of Terminalia species, is recognized for its diverse pharmacological activities. Accurate

and reliable quantification of chebulagic acid is crucial for the quality control of herbal raw

materials, standardized extracts, and finished formulations. This application note details a

validated High-Performance Liquid Chromatography (HPLC) method for the precise

quantification of chebulagic acid.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a PDA or UV detector is suitable for this analysis. The

following table summarizes the recommended chromatographic conditions.
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Parameter Recommended Conditions

HPLC System
Quaternary pump, autosampler, column oven,

PDA/UV detector

Column
RP-18 (e.g., 250 mm x 4.6 mm, 5 µm) or Phenyl

(e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase A
0.05% Trifluoroacetic acid in water or 0.1%

Ortho-phosphoric acid in water

Mobile Phase B Acetonitrile

Gradient Elution

A time-programmed gradient is employed to

ensure optimal separation. A typical gradient

might start with a low percentage of Mobile

Phase B, gradually increasing to elute

chebulagic acid, followed by a column wash and

re-equilibration.

Flow Rate 1.0 - 1.5 mL/min

Column Temperature 25 °C

Detection Wavelength 270 nm, 272 nm, or 278 nm

Injection Volume 5 - 20 µL

Method Validation Summary

The analytical method has been validated according to ICH guidelines to ensure its suitability

for the intended purpose. Key validation parameters are summarized below.
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Validation Parameter Typical Results

Linearity (r²) > 0.992[1][2]

Linear Range 2.5 - 75 µg/mL[1][2]

Limit of Detection (LOD) 1.0 µg/mL[1][2]

Limit of Quantification (LOQ) 2.5 µg/mL[1][2]

Precision (RSD%) Intra-day and Inter-day variation < 8.0%[1]

Accuracy (Recovery) 97.8% to 101.1%[3]

Experimental Protocols
1. Preparation of Standard Solutions

A stock solution of chebulagic acid is prepared by accurately weighing the reference standard

and dissolving it in a suitable solvent, such as methanol.[1][4]

Protocol:

Accurately weigh 10 mg of chebulagic acid reference standard.

Transfer to a 10 mL volumetric flask.

Dissolve in and dilute to volume with HPLC-grade methanol to obtain a stock solution of 1

mg/mL (1000 µg/mL).[4]

Prepare a series of working standard solutions by serially diluting the stock solution with

methanol to achieve concentrations within the linear range (e.g., 2.5, 5, 10, 25, 50, 75

µg/mL).[1][2][5]

Filter the solutions through a 0.45 µm syringe filter before injection.

2. Sample Preparation (from Plant Material)

This protocol describes the extraction of chebulagic acid from powdered plant material, such

as Terminalia fruits.
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Protocol:

Accurately weigh about 1 g of the powdered plant material.

Transfer to a suitable extraction vessel.

Add 20 mL of a hydroalcoholic solvent (e.g., 70% ethanol or a 3:7 water:methanol

mixture).[1][6]

Perform ultrasonic extraction for 30 minutes.[6]

Centrifuge the extract at 3000 rpm for 10 minutes and collect the supernatant.[6]

Repeat the extraction process two more times with fresh solvent.

Pool the supernatants and concentrate under reduced pressure.

Dissolve the dried extract in a known volume of the mobile phase or methanol.

Filter the final sample solution through a 0.45 µm syringe filter prior to HPLC analysis.[1]
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Caption: Experimental workflow for HPLC quantification of chebulagic acid.
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Caption: Detailed workflow for sample preparation from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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